Cas no 92313-11-6 (Butyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate)

• Product Name: Butyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate
• CAS No: 92313-11-6
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 2814885
• PubChem ID: 71328939
• Update Time: 2025-04-21

Butyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Butyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate
• 92313-11-6
• DTXSID70757817

• Inchi： 1S/C14H16N2O3/c1-2-3-9-19-14(18)12-10-13(17)16(15-12)11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
• InChI Key： YHZFTRQXTDLCPT-UHFFFAOYSA-N
• SMILES： O(C(C1CC(N(C2C=CC=CC=2)N=1)=O)=O)CCCC

Computed Properties

• Exact Mass: 260.11609238Da
• Monoisotopic Mass: 260.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59Ų